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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and spectroscopic characterization of (E)-2-methyl-1,3,5-hexatriene. Due to the

limited availability of published data on its direct applications in drug development and specific

signaling pathways, this document focuses on the foundational chemical and physical

characteristics of the molecule.

Chemical Structure and Properties
(E)-2-methyl-1,3,5-hexatriene is a conjugated triene with the chemical formula C₇H₁₀ and a

molecular weight of 94.15 g/mol .[1][2] The "(E)" designation in its name refers to the

stereochemistry of the double bond between carbons 3 and 4, indicating that the substituents

are on opposite sides of the double bond. The molecule consists of a six-carbon chain with

three double bonds at positions 1, 3, and 5, and a methyl group substituent at position 2.

A summary of its key identifiers and physical properties is presented in Table 1.

Table 1: Chemical Identifiers and Physical Properties of (E)-2-methyl-1,3,5-hexatriene
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Property Value Reference

CAS Number 41233-72-1 [1]

Molecular Formula C₇H₁₀ [1][2]

Molecular Weight 94.15 g/mol [1][2]

Boiling Point 107.8 °C at 760 mmHg [2]

Density 0.737 g/cm³ [2]

Vapor Pressure 31.2 mmHg at 25°C [2]

Flash Point 2.1 °C [2]

Figure 1: 2D Structure of (E)-2-methyl-1,3,5-hexatriene.

Synthesis
A general method for the preparation of 2-substituted 1,3,5-hexatrienes has been reported,

which can be adapted for the synthesis of the title compound. The specific experimental

protocol for (E)-2-methyl-1,3,5-hexatriene is outlined below.

Experimental Protocol: Synthesis of (E)-2-methyl-1,3,5-
hexatriene
Materials:

5-methyl-1,5-hexadien-3-ol

Phosphorus tribromide (PBr₃)

Diethyl ether

N,N-Dimethylbenzylamine

Benzene-1,4-diol (hydroquinone)

Toluene
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Procedure:

Step 1: Bromination of 5-methyl-1,5-hexadien-3-ol

A solution of 5-methyl-1,5-hexadien-3-ol in diethyl ether is cooled in an ice bath.

Phosphorus tribromide is added dropwise to the cooled solution with stirring over a period of

15 hours.

The reaction mixture is then carefully quenched with water and the organic layer is

separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with saturated sodium bicarbonate solution and

brine, then dried over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure to yield the crude bromide.

Step 2: Elimination to form (E)-2-methyl-1,3,5-hexatriene

The crude bromide is dissolved in toluene.

N,N-Dimethylbenzylamine and a catalytic amount of benzene-1,4-diol are added to the

solution.

The mixture is heated at reflux.

The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC or

GC).

Upon completion, the reaction mixture is cooled to room temperature and washed with dilute

hydrochloric acid, water, and brine.

The organic layer is dried over anhydrous magnesium sulfate and the solvent is removed by

distillation.
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The resulting crude product is purified by fractional distillation under reduced pressure to

afford pure (E)-2-methyl-1,3,5-hexatriene.[2]

Synthesis Workflow

5-methyl-1,5-hexadien-3-ol Bromination
(PBr3, diethyl ether) Crude Bromide Intermediate Elimination

(N,N-Dimethylbenzylamine, Toluene, heat) (E)-2-methyl-1,3,5-hexatriene Purification
(Fractional Distillation) Pure Product

Reactivity Profile

(E)-2-methyl-1,3,5-hexatriene

Electrophilic Addition

Cycloaddition (e.g., Diels-Alder)

Polymerization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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